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Compound of Interest

Compound Name: Me-Tet-PEG2-NHS

Cat. No.: B12377291

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the product specifications, data,
and experimental considerations for Me-Tet-PEG2-NHS, a bifunctional linker instrumental in
the field of bioconjugation and antibody-drug conjugate (ADC) development.

Core Product Specifications

Me-Tet-PEG2-NHS is a chemical linker featuring a methyltetrazine (Me-Tet) group and an N-
hydroxysuccinimide (NHS) ester, separated by a two-unit polyethylene glycol (PEG) spacer.
This structure allows for a two-step bioconjugation strategy. The NHS ester facilitates the
covalent attachment to primary amines on proteins and other biomolecules, while the tetrazine
group enables a highly specific and rapid bioorthogonal reaction with trans-cyclooctene (TCO)

tagged molecules.
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Property Specification

Molecular Weight 500.50 g/mol

Chemical Formula C23H2s8N6O7

CAS Number 2740357-12-2

Purity >95% (Typically, check Certificate of Analysis)
Appearance Solid or viscous oil

Soluble in DMSO, DMF, and other organic

Solubility vent
solvents.

Storage Conditions Store at -20°C for long-term stability.

Chemical Reactivity and Applications

The utility of Me-Tet-PEG2-NHS lies in its dual reactivity, enabling the precise assembly of
complex biomolecular conjugates.

Amine Conjugation via NHS Ester

The NHS ester moiety reacts with primary amines, such as the side chain of lysine residues in
proteins or amine-modified oligonucleotides, to form stable amide bonds. This reaction is
typically carried out in a buffer with a pH of 7-9.

Bioorthogonal Ligation via Tetrazine

The methyltetrazine group participates in an inverse electron demand Diels-Alder (iEDDA)
cycloaddition with a TCO-functionalized molecule. This "“click chemistry" reaction is known for
its high speed, specificity, and biocompatibility, proceeding rapidly under physiological
conditions without the need for a catalyst.[1][2]

This dual functionality makes Me-Tet-PEG2-NHS a valuable tool for:

o Antibody-Drug Conjugate (ADC) Development: Linking cytotoxic drugs to antibodies for
targeted cancer therapy.[1][2]
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o Protein-Protein Conjugation: Creating well-defined protein complexes.

o Surface Modification: Attaching biomolecules to surfaces for diagnostic and research
applications.

e Fluorescent Labeling: Conjugating fluorophores to proteins or other molecules for imaging
studies.

Experimental Protocols

The following are general protocols for the use of Me-Tet-PEG2-NHS. Optimization may be
required for specific applications.

Preparation of Reagent Stock Solution

o Equilibrate the vial of Me-Tet-PEG2-NHS to room temperature before opening to prevent
moisture condensation.

e Prepare a stock solution by dissolving the reagent in anhydrous dimethylformamide (DMF) or
dimethyl sulfoxide (DMSO). For example, a 10 mM stock solution can be prepared.

o Store the stock solution at -20°C, protected from moisture. For long-term storage, consider
aliquoting and storing under an inert gas like argon or nitrogen.

General Protocol for Protein Labeling with Me-Tet-PEG2-
NHS

This protocol is a starting point for the conjugation of Me-Tet-PEG2-NHS to a protein containing
primary amines.

Materials:

e Protein to be labeled in an amine-free buffer (e.g., Phosphate Buffered Saline, PBS) at pH
7.2-8.0.

e Me-Tet-PEG2-NHS stock solution (e.g., 10 mM in DMF or DMSO).

e Quenching buffer (e.g., 1 M Tris-HCI, pH 8.0).
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» Desalting column or dialysis equipment for purification.
Procedure:

o Protein Preparation: Ensure the protein solution is at a suitable concentration (e.g., 1-10
mg/mL) in an amine-free buffer. Buffers containing primary amines like Tris or glycine will
compete with the labeling reaction and should be avoided.

e Reaction Setup: Add a 5- to 20-fold molar excess of the Me-Tet-PEG2-NHS stock solution to
the protein solution. The optimal molar ratio should be determined empirically for each
specific protein and desired degree of labeling. The final concentration of the organic solvent
from the stock solution should ideally be kept below 10% of the total reaction volume.

 Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes or at 4°C
for 2 hours.

e Quenching: Stop the reaction by adding a quenching buffer to a final concentration of 50-100
mM. Incubate for an additional 15-30 minutes at room temperature.

 Purification: Remove the excess, unreacted Me-Tet-PEG2-NHS and byproducts using a
desalting column or dialysis against an appropriate buffer.

o Characterization: The degree of labeling can be determined using various analytical
techniques such as mass spectrometry (MALDI-TOF or ESI-MS) or UV-Vis spectroscopy if
the linker or the subsequent conjugate has a chromophore.

Visualizing Workflows and Reactions

The following diagrams illustrate the key chemical transformations and a typical experimental
workflow involving Me-Tet-PEG2-NHS.
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Step 2: Bioorthogonal Ligation

Tetrazine-labeled Protein iEDDA Reaction

Final Bioconjugate

TCO-functionalized Molecule (e.g., Drug, Fluorophore)

Me-Tet-PEG2-NHS

Protein with Primary Amine (e.g., Lysine)

Step 1: Amine Conjugation

Tetrazine-labeled Protein

Click to download full resolution via product page

Caption: Two-step bioconjugation using Me-Tet-PEG2-NHS.
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Quench Reaction (e.g., Tris buffer)

v
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v

Characterize Labeled Protein

End: Purified Tetrazine-Labeled Protein
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Caption: Experimental workflow for protein labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Me-Tet-PEG2-NHS: A Technical Guide for
Bioconjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377291#me-tet-peg2-nhs-product-specification-
and-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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